Cas no 512778-38-0 (3-Buten-2-one, 1,1,1-trifluoro-4-(propylamino)-, (3Z)-)

• Product Name: 3-Buten-2-one, 1,1,1-trifluoro-4-(propylamino)-, (3Z)-
• CAS No: 512778-38-0
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• CID: 1570855
• Update Time: 2024-08-24

3-Buten-2-one, 1,1,1-trifluoro-4-(propylamino)-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1,1,1-trifluoro-4-(propylamino)-, (3Z)-

• Inchi： 1S/C7H10F3NO/c1-2-4-11-5-3-6(12)7(8,9)10/h3,5,11H,2,4H2,1H3/b5-3-
• InChI Key： AMHQCNKFJZIJDI-HYXAFXHYSA-N
• SMILES： C(F)(F)(F)C(=O)/C=C\NCCC

Computed Properties

• Exact Mass: 181.0715

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 149.2±40.0 °C(Predicted)
• PSA: 29.1
• pka: 4.95±0.70(Predicted)